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Compound of Interest

Compound Name: Z-DL-Met-OH

cat. No.: B554371

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper disposal of chemical reagents is a critical component of ensuring a safe and
compliant work environment. This document provides a detailed guide to the proper disposal
procedures for Z-DL-Met-OH (N-Carbobenzyloxy-DL-methionine), emphasizing safety and
operational best practices. While a specific Safety Data Sheet (SDS) for Z-DL-Met-OH is not
readily available, information from SDSs for the closely related compounds L-Methionine and
DL-Methionine, along with general chemical waste guidelines, can inform a safe disposal
protocol.[1][2][3][4]

Key Safety and Handling Information

Z-DL-Met-OH, a derivative of the amino acid methionine, should be handled with standard
laboratory precautions. Based on data for DL-Methionine, it is a white, crystalline powder with
some solubility in water.[2][3] Although DL-Methionine is not classified as a hazardous
substance, the addition of the carboxybenzyl ("Z") protecting group may alter its properties.[4]
Therefore, it is prudent to treat Z-DL-Met-OH as a chemical waste product and dispose of it
accordingly, rather than assuming it is benign.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.
» Hand Protection: Wear protective gloves (e.g., nitrile).

» Body Protection: A lab coat is recommended to prevent skin contact.
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In case of accidental contact, flush the affected area with copious amounts of water.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for the related compound DL-Methionine,
which can serve as a conservative reference for handling Z-DL-Met-OH.

Property Value Source Citation
pH 5.6-6.1 (1% aqueous solution) [2]

Melting Point 270-273°C [2]

Solubility in Water 33.8lg/L@ 25°C [2]

Incompatible Materials Strong oxidizing agents [2][3]

Disposal Protocol for Z-DL-Met-OH

This step-by-step protocol outlines the recommended procedure for the safe disposal of Z-DL-
Met-OH in a laboratory setting.

1. Waste ldentification and Segregation:

o Treat all Z-DL-Met-OH waste, including empty containers and contaminated materials (e.qg.,
weighing paper, gloves), as non-hazardous chemical waste.

e Do not mix Z-DL-Met-OH waste with incompatible materials, such as strong oxidizing
agents.[2][3]

e Segregate Z-DL-Met-OH waste from hazardous waste streams (e.g., halogenated solvents,
heavy metals) to prevent cross-contamination and ensure proper disposal routing.

2. Waste Collection and Storage:

e Collect solid Z-DL-Met-OH waste in a designated, clearly labeled, and sealable container.

o For solutions containing Z-DL-Met-OH, collect them in a separate, labeled liquid waste
container. Do not dispose of these solutions down the sanitary sewer unless explicitly
permitted by your institution's environmental health and safety (EHS) office and local
regulations.

e Ensure waste containers are in good condition and compatible with the chemical.
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» Store the waste container in a designated waste accumulation area, away from general
laboratory traffic.

3. Waste Disposal Request:

* When the waste container is full, or in accordance with your institution's waste pickup
schedule, submit a chemical waste pickup request to your EHS department.
o Ensure the waste is accurately described on the waste tag or in the online request system.

4. Emergency Procedures:

 In case of a spill, isolate the area.

o For small spills of solid material, carefully sweep it up and place it in the designated waste
container. Avoid generating dust.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the waste container.

e Ventilate the area and wash the spill site after material has been removed.

o Report all spills to your laboratory supervisor and EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Z-DL-
Met-OH.
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Caption: Disposal workflow for Z-DL-Met-OH waste.

This guide provides a conservative and safety-conscious approach to the disposal of Z-DL-
Met-OH. Always consult your institution's specific chemical hygiene plan and EHS guidelines
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for policies that may be unique to your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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